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Abstract

This technical guide provides an in-depth overview of
Chloro(dicyclohexylphenylphosphine)gold(l), a significant organogold compound with
applications in catalysis. The document covers its discovery and historical context, detailed
physicochemical and structural properties, a comprehensive experimental protocol for its
synthesis, and a discussion of its primary applications. While this compound is a member of the
broader class of gold(l) phosphine complexes, some of which have been investigated for
medicinal purposes, specific biological activity data for
Chloro(dicyclohexylphenylphosphine)gold(l) is not extensively available in public literature.
This guide is intended to be a valuable resource for researchers in organic synthesis and
medicinal chemistry.

Introduction and Historical Context

The exploration of gold compounds in chemistry and medicine has a rich history. While gold in
its metallic form has been used for centuries, the therapeutic potential of gold complexes was
recognized in the 20th century, particularly with the use of gold(l) thiolates for the treatment of
rheumatoid arthritis. A significant advancement in this field was the development of Auranofin,
an oral antiarthritic agent containing a gold(l) center coordinated to a phosphine and a thiolate
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ligand. This development spurred further research into the synthesis and application of various
gold(l) phosphine complexes.

Chloro(dicyclohexylphenylphosphine)gold(l) emerged from this broader investigation into
the properties of gold(l) phosphine compounds. Its synthesis and structural characterization
were notably detailed in a 1991 publication by Muir, Cuadrado, and Muir. They prepared the
compound following a procedure adapted from the work of Sutton and colleagues, who, in
1972, were instrumental in developing oral gold-based antiarthritic agents. While initially
explored within the context of potential medicinal applications,
Chloro(dicyclohexylphenylphosphine)gold(l) has found a more prominent role as a catalyst
in modern organic synthesis.

Physicochemical and Structural Properties

Chloro(dicyclohexylphenylphosphine)gold(l) is a colorless, air-stable solid. Its key
properties are summarized in the table below. The molecular structure of the compound has
been elucidated by single-crystal X-ray diffraction, revealing a linear coordination geometry
around the gold(l) center, which is typical for Au(l) complexes.
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Property Value Reference
Chemical Formula CisH27AuCIP [1]
Molecular Weight 506.8 g/mol [1]
Appearance Colorless solid

Crystal System Orthorhombic [1]

Space Group P212121 [1]

Unit Cell Dimensions

a=8.476(5) A, b = 13.747(2)
A, c=15.951(3) A

[1]

Volume

1858.8(3) As

[1]

Calculated Density

1.81 g/cm3

[1]

Au-P Bond Length

2.234(2) A

[1]

Au-Cl Bond Length

2.281(3) A

[1]

P-Au-CI Bond Angle

178.3(1)°

[1]

Experimental Protocols

Synthesis of

Chloro(dicyclohexylphenylphosphine)gold(l)

The following protocol is adapted from the procedure described by Muir, Cuadrado, and Muir
(1991), which is a modification of the method developed by Sutton et al. (1972).

Materials:

Ethanol

2,2'-Thiodiethanol

Tetrachloroauric(lll) acid (HAuCla4)

Dicyclohexylphenylphosphine (PCy2Ph)
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Procedure:

e Reduction of Gold(lll) to Gold(l): A solution of tetrachloroauric(lll) acid in ethanol is prepared.
An excess of 2,2'-thiodiethanol is added to this solution to reduce the Au(lll) to Au(l). The
reaction mixture is stirred at room temperature. The progress of the reduction is monitored
by the color change of the solution from yellow to nearly colorless.

o Formation of the Gold(l) Phosphine Complex: Once the reduction is complete, a
stoichiometric amount of dicyclohexylphenylphosphine, dissolved in ethanol, is added
dropwise to the solution containing the Au(l) species.

» Precipitation and Isolation: Upon addition of the phosphine ligand,
Chloro(dicyclohexylphenylphosphine)gold(l) precipitates from the solution as a colorless
solid. The precipitate is collected by filtration, washed with ethanol to remove any unreacted
starting materials and byproducts, and then dried under vacuum.

o Recrystallization (Optional): For obtaining X-ray quality single crystals, the crude product can
be recrystallized from a suitable solvent system, such as a mixture of dichloromethane and
hexane.

Applications in Catalysis

Chloro(dicyclohexylphenylphosphine)gold(l), often in combination with a silver salt to
abstract the chloride ligand and generate a cationic gold species, is an effective catalyst for a
variety of organic transformations. Its primary application lies in the activation of alkynes and
allenes towards nucleophilic attack.

One of the most significant applications is in the cycloisomerization of enynes. In these
reactions, the gold(l) catalyst activates the alkyne moiety, facilitating an intramolecular attack
by the tethered alkene. This leads to the formation of complex carbocyclic and heterocyclic
scaffolds.

While specific quantitative catalytic data for Chloro(dicyclohexylphenylphosphine)gold(l) is
not readily available in a consolidated format, related (phosphine)gold(l) chloride catalysts have
been shown to promote enyne cyclizations with high efficiency, often with catalyst loadings as
low as 1-5 mol% and affording high yields of the desired products under mild reaction
conditions.[2]
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Biological Activity

The field of medicinal inorganic chemistry has seen a resurgence of interest in gold complexes
as potential therapeutic agents, particularly for cancer treatment. Many gold(l) phosphine
complexes have been shown to exhibit significant in vitro cytotoxicity against various cancer
cell lines. The proposed mechanism of action often involves the inhibition of thioredoxin
reductase, an enzyme crucial for cellular redox homeostasis.

However, there is a lack of specific published data on the biological activity, such as IC50
values, for Chloro(dicyclohexylphenylphosphine)gold(l). While it belongs to a class of
compounds with demonstrated biological potential, its own cytotoxic or other medicinal
properties have not been a primary focus of reported research. For context, other gold(l)
phosphine complexes have reported IC50 values in the low micromolar to nanomolar range
against various cancer cell lines.[3] It is plausible that
Chloro(dicyclohexylphenylphosphine)gold(l) may exhibit similar activity, but this would
require dedicated experimental investigation.

Visualizations
Catalytic Cycle of Gold(l)-Catalyzed Enyne
Cycloisomerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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